Cas no 2090316-21-3 (4-hydroxy-1-methyl-6-oxo-1,2,5,6-tetrahydropyridine-3-carboxylic acid)

• Product Name: 4-hydroxy-1-methyl-6-oxo-1,2,5,6-tetrahydropyridine-3-carboxylic acid
• CAS No: 2090316-21-3
• MF: C₇H₉NO₄
• MW: 171.150662183762
• CID: 5240764
• Update Time: 2025-08-05

4-hydroxy-1-methyl-6-oxo-1,2,5,6-tetrahydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 1,2,5,6-tetrahydro-4-hydroxy-1-methyl-6-oxo-
• 4-hydroxy-1-methyl-6-oxo-1,2,5,6-tetrahydropyridine-3-carboxylic acid

• Inchi： 1S/C7H9NO4/c1-8-3-4(7(11)12)5(9)2-6(8)10/h9H,2-3H2,1H3,(H,11,12)
• InChI Key： LGHQFWAQNZEGDZ-UHFFFAOYSA-N
• SMILES： C1N(C)C(=O)CC(O)=C1C(O)=O

Additional information on 4-hydroxy-1-methyl-6-oxo-1,2,5,6-tetrahydropyridine-3-carboxylic acid

Introduction to 4-hydroxy-1-methyl-6-oxo-1,2,5,6-tetrahydropyridine-3-carboxylic acid (CAS No. 2090316-21-3)

4-hydroxy-1-methyl-6-oxo-1,2,5,6-tetrahydropyridine-3-carboxylic acid, identified by its CAS number 2090316-21-3, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic carboxylic acid derivative has garnered attention due to its structural features and potential applications in medicinal chemistry. The compound belongs to the tetrahydropyridine class, which is well-documented for its role in various pharmacological frameworks.

The molecular structure of 4-hydroxy-1-methyl-6-oxo-1,2,5,6-tetrahydropyridine-3-carboxylic acid incorporates a hydroxyl group at the fourth position and an oxo group at the sixth position of the tetrahydropyridine ring. Additionally, the presence of a carboxylic acid moiety at the third position enhances its reactivity and functional utility. Such structural motifs are often exploited in the design of bioactive molecules due to their ability to interact with biological targets through hydrogen bonding and other non-covalent interactions.

In recent years, there has been a surge in research focused on tetrahydropyridine derivatives due to their diverse pharmacological properties. Studies have highlighted their potential in modulating enzyme activity, particularly in the context of metabolic pathways and signal transduction processes. The hydroxyl and carboxylic acid functional groups in 4-hydroxy-1-methyl-6-oxo-1,2,5,6-tetrahydropyridine-3-carboxylic acid provide multiple sites for chemical modification, enabling the synthesis of analogs with tailored biological activities.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its structural framework to develop novel molecules with therapeutic potential. For instance, derivatives of 4-hydroxy-1-methyl-6-oxo-1,2,5,6-tetrahydropyridine-3-carboxylic acid have been investigated for their ability to inhibit specific enzymes implicated in inflammatory and neurodegenerative diseases. The oxo group and the carboxylic acid moiety are particularly critical in determining the binding affinity and specificity of these derivatives to their target proteins.

The synthesis of 4-hydroxy-1-methyl-6-oxo-1,2,5,6-tetrahydropyridine-3-carboxylic acid typically involves multi-step organic transformations that highlight the versatility of tetrahydropyridine chemistry. Common synthetic routes include cyclization reactions followed by functional group interconversions. The hydroxyl group can be introduced via oxidation or hydrolysis techniques, while the carboxylic acid functionality is often derived from carboxylation reactions or oxidation of alcohols. These synthetic strategies underscore the compound's importance as a building block in medicinal chemistry.

From a computational chemistry perspective, 4-hydroxy-1-methyl-6-oxo-1,2,5,6-tetrahydropyridine-3-carboxylic acid has been subjected to detailed molecular modeling studies to elucidate its interactions with biological targets. These studies have provided insights into how modifications at specific positions within the tetrahydropyridine ring can influence binding affinity and selectivity. For example, computational analyses have suggested that introducing additional substituents at the hydroxyl or carboxylic acid positions could enhance binding interactions with enzymes such as cytochrome P450 family members.

Recent experimental studies have also explored the pharmacokinetic properties of derivatives of 4-hydroxy-1-methyl-6-oxo-1,2,5,6-tetrahydropyridine-3-carboxylic acid. These investigations have focused on optimizing solubility and metabolic stability to improve drug delivery and bioavailability. Techniques such as prodrug design and covalent modifications have been employed to enhance these properties. Such efforts are crucial for translating promising leads into viable therapeutic agents.

The role of 4-hydroxy-1-methyl-6-oxo-tetrahydropyridine derivatives extends beyond their use as standalone therapeutic entities. They serve as valuable intermediates in combinatorial chemistry libraries and high-throughput screening campaigns aimed at discovering novel bioactive compounds. Their structural flexibility allows for rapid diversification of chemical space while maintaining key pharmacophoric elements essential for biological activity.

In conclusion,4-hydroxy--methyl--oxo--tetrahydropyridine--carboxylate (CAS No: 2090316--21--3) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features make it a versatile scaffold for designing molecules with diverse biological activities. Continued investigation into its synthetic pathways,biological interactions,and pharmacokinetic profiles will undoubtedly yield further insights into its therapeutic applications.